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Compound of Interest

Compound Name: 4-Fluoro-2-iodobenzaldehyde

CAS No.: 909545-47-7

Cat. No.: B1443373

Get Quote

Executive Summary & Chemical Profile
Disposal of 4-Fluoro-2-iodobenzaldehyde requires strict adherence to Halogenated Organic

Waste protocols. Unlike standard organic waste, the presence of both Iodine (a heavy halogen)

and Fluorine necessitates specific incineration conditions to prevent the release of toxic iodine

vapors and corrosive hydrofluoric acid (HF).

Core Directive: Do NOT commingle this substance with non-halogenated solvents (e.g.,

Acetone, Ethanol) or aqueous waste streams.
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Parameter Data Operational Implication

Chemical Name 4-Fluoro-2-iodobenzaldehyde
Primary identifier for waste

tags.

CAS Number
112897-04-8 (Verify on specific

bottle)

Use for precise inventory

tracking.

Functional Groups
Aldehyde (-CHO), Aryl Iodide,

Aryl Fluoride

Aldehyde: Air-sensitive

(oxidizes to acid). Halogens:

Requires high-temp

incineration with scrubbing.

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1] Irrit.)

Standard PPE (Nitrile gloves,

goggles) required.

Waste Class Halogenated Organic

CRITICAL: Must go into the

"Halogenated" waste stream.

[2][3][4]

Strategic Waste Segregation (The "Why")
As researchers, we must understand the downstream causality of our disposal choices.

The Iodine Factor: Iodine-carbon bonds are weaker than other halogen bonds. Upon

standard combustion, they can release elemental iodine (

), which is corrosive and toxic. Specialized facilities use scrubbers to capture this.

The Fluorine Factor: Combustion of fluoro-organics generates Hydrogen Fluoride (HF). If

mixed with standard non-halogenated waste sent to general fuel-blending facilities, this can

damage incinerator linings and violate emissions permits.

The Aldehyde Factor: Aldehydes slowly oxidize to carboxylic acids (in this case, 4-fluoro-2-

iodobenzoic acid). While not explosive, this lowers the pH of the waste container over time.

Do not store in metal containers.
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Follow this self-validating workflow to ensure compliance and safety.

Phase 1: Pre-Disposal Stabilization
Solid Waste: If the material is a solid powder, no pretreatment is necessary.

Liquid Waste (Solutions): Ensure the solvent is compatible with HDPE (High-Density

Polyethylene).

Self-Validation: Check the pH of the solution. If pH < 3 (indicating oxidation to acid),

neutralize slightly with Sodium Bicarbonate before adding to the main waste carboy to

prevent off-gassing or container degradation.

Phase 2: Packaging & Labeling
Select Container: Use HDPE or Glass containers. Avoid metal cans due to potential acidity.

Segregation: Pour into the container marked "HALOGENATED ORGANIC WASTE".

Labeling:

Attach a hazardous waste tag immediately.[3]

Write out the full chemical name: "4-Fluoro-2-iodobenzaldehyde".

Check the box for "Halogenated".[3][4][5]

List the solvent composition if in solution (e.g., "10% 4-Fluoro-2-iodobenzaldehyde in

Dichloromethane").

Phase 3: Visual Decision Logic
The following diagram illustrates the decision-making process for segregating this specific

compound.
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Waste Generation:
4-Fluoro-2-iodobenzaldehyde

Physical State?

Solid / Powder Solution / Mother Liquor

Stream A: Halogenated Organic Waste
(High Temp Incineration)

Pack in HDPE Jar

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Yes (DCM, etc.) Check pH
(Neutralize if Acidic)

No (Ethanol, Ethyl Acetate)

Force into Halogenated Stream
(Due to Solute)

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that even if dissolved in a non-halogenated solvent,

the presence of the solute mandates the Halogenated Waste stream.

Spill Management Protocol
In the event of a spill, immediate containment is required to prevent environmental

contamination.[6]
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Spill Response Workflow
Evacuate & Ventilate: The aldehyde is a respiratory irritant. Ensure fume hoods are active.[3]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.

Containment:

Solids: Do not dry sweep (generates dust). Cover with wet paper towels or use a HEPA

vacuum.

Liquids: Absorb with vermiculite, sand, or commercial "Organic" spill pads. Do not use

paper towels alone as they increase surface area for evaporation.

Disposal of Spill Debris: All contaminated absorbents must be treated as Halogenated

Hazardous Waste.

1. Alert & Protect
(PPE: Nitrile, Goggles) 2. Assess State

Solid Spill

Liquid Spill

Wet Wipe / Scoop
(Avoid Dust)

Absorb w/ Vermiculite
(No Paper Towels)

3. Double Bag
(Polyethylene) 4. Label: 'Halogenated Debris'

Click to download full resolution via product page

Figure 2: Immediate spill response protocol emphasizing containment and proper debris

labeling.

References & Authority
The protocols above are derived from federal regulations and standard chemical hygiene

practices.

United States Environmental Protection Agency (EPA).Resource Conservation and Recovery

Act (RCRA) Regulations: Hazardous Waste Identification.[7] (40 CFR Part 261).[8] [Link]
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American Chemical Society (ACS).Identifying and Evaluating Hazards in Research

Laboratories.[Link]

Occupational Safety and Health Administration (OSHA).Toxic and Hazardous Substances:

Hazard Communication. (1910.1200).[2][9][10] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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